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methylzinc chloride storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Key Storage & Handling Specifications

The table below summarizes the critical safety and storage data for a common formulation of methylzinc

chloride (2M solution in THF) [1].

Specification Details

Product Form 2M solution in Tetrahydrofuran (THF) [1]
Physical Appearance Colorless to yellow, turbid solution [1] [2]
Packaging AcroSeal glass bottle [1]

Flash Point -17°C (1°F) [1] [2]

Density 1.033 g/mL at 25°C [1] [2]

| Hazard Statements | H225: Highly flammable liquid and vapour. H314: Causes severe skin burns and eye

damage. H335: May cause respiratory irritation. H351: Suspected of causing cancer. [1] [2] |

Safety & Storage Protocols
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Adherence to the following protocols is essential for mitigating the risks associated with this reagent.

e Storage Conditions

o Inert Atmosphere: Store under an inert gas atmosphere such as nitrogen or argon to prevent
decomposition and violent reaction with air and moisture [1].

o Flammable Storage: Keep in a dedicated flammable materials cabinet, away from heat,
sparks, open flames, and hot surfaces [1].

o Temperature: Store in a cool, well-ventilated area. The solution is highly flammable with a very
low flash point [1] [2].

e Personal Protective Equipment (PPE)

o Full Body Protection: Wear protective gloves, protective clothing, eye protection, and face
protection [1].

o Glove Material: Use chemically resistant gloves suitable for organometallics and
tetrahydrofuran.

e Handling Procedures

o Use Inert Techniques: Handle the solution using standard air-free techniques, such as syringe
transfer through a rubber septum under a positive pressure of inert gas.

o Prevent Peroxide Formation: Be aware that the solvent, THF, may form explosive peroxides
over time. Test for peroxides if old stock is used [1].

o No Ignition Sources: Prohibit smoking, eating, and drinking in areas where the chemical is
handled [1].

¢ Emergency Measures

o Skin Contact: Take off contaminated clothing immediately and rinse skin with plenty of water or
shower [1].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing [1].

o Inhalation: Move person to fresh air and seek medical attention if irritation occurs.

o Spill Management: In case of a spill, immediately contain the area. Absorb the liquid with an
inert material (e.g., sand), place it in a suitable container, and dispose of it as hazardous waste
according to local regulations.

Troubleshooting FAQs
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Problem

Possible Cause

Solution

Solution appears
discolored (dark yellow
or brown)

Formation of
precipitate or solids

Difficulty withdrawing
solution

Unexpectedly low
reaction yield

Decomposition due to
exposure to air or
moisture.

Reaction with
atmospheric moisture or
degradation.

Needle blockage or loss
of inert atmosphere.

Reagent decomposition
leading to reduced
activity.

Do not use. Quench the solution safely and
dispose of it properly. Always ensure a positive
inert gas pressure when withdrawing aliquots.

Do not use. The solution should be cleatr,
though may be turbid when fresh. The presence
of solids indicates contamination.

Ensure the needle is not clogged. Verify that the
bottle seal and septum are intact and that the
inert gas pressure is adequate.

Test the activity of the reagent on a small scale
before use. Ensure the reagent is fresh and has
been stored correctly.

Hazard Control Workflow

The following diagram outlines the logical decision-making process for managing the primary hazards
associated with methylzinc chloride, integrating the storage, handling, and emergency measures detailed

above.
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Personal Protection (PPE):
Wear gloves, eye/face shield,
and lab coat

Prevents

Hazard: Skin/Eye Contact

Control: Wear appropriate PPE
and have emergency wash station ready

Storage: Keep in sealed bottle
under inert gas (N2/Ar)
in flammable cabinet

Handling: Use syringe/cannula
with air-free techniques

Prevents Preventg

Hazard: Flammability

Hazard: Air/Moisture Exposure (Very low flash point)

Control: Ensure tight seals
and positive inert gas pressure

Control: Eliminate ignition sources
(heat, sparks, open flames)

Emergency Response:
Follow spill and first aid protocols
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b6642848#methylzinc-chloride-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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